Cas no 2680767-30-8 (tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate
• CAS No: 2680767-30-8
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 5649358
• PubChem ID: 165916869
• Update Time: 2025-10-19

tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate
• EN300-28279338
• 2680767-30-8

• Inchi： 1S/C11H15N3O4/c1-7-5-8(14(16)17)9(12-6-7)13-10(15)18-11(2,3)4/h5-6H,1-4H3,(H,12,13,15)
• InChI Key： CNFRZBOTUVPDHP-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC(C)=CN=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97Ų

Additional information on tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate

tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate: A Comprehensive Overview

tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate, with the CAS number 2680767-30-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of carbamates, which are widely used in various industries, including agriculture, pharmaceuticals, and materials science. The structure of tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate is characterized by a pyridine ring substituted with a methyl group at position 5, a nitro group at position 3, and a tert-butyl carbamate group at position 2. This combination of functional groups imparts the compound with distinctive chemical and physical properties.

Recent studies have highlighted the importance of understanding the synthesis and characterization of tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate. Researchers have explored various synthetic routes to optimize the production of this compound, focusing on improving yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel method involving the reaction of 5-methyl-3-nitropyridin-2-amine with tert-butyl chloroformate under specific conditions. This approach not only enhanced the reaction efficiency but also provided insights into the stereochemical outcomes of the synthesis.

The application of tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate extends across multiple fields. In agriculture, carbamates are commonly used as pesticides due to their ability to inhibit acetylcholinesterase enzymes. However, the specific structure of this compound suggests potential for more specialized applications. For example, its nitro group may contribute to antioxidant properties, making it a candidate for use in stabilizing agents or radical scavengers in food and pharmaceutical industries.

Furthermore, the methyl group at position 5 and the tert-butyl group at position 2 play crucial roles in modulating the compound's reactivity and stability. These substituents influence the electronic environment of the pyridine ring, affecting its interaction with other molecules. Recent research has also explored the use of tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate as a precursor for more complex molecules in drug discovery. Its ability to undergo further functionalization makes it a valuable intermediate in organic synthesis.

In terms of toxicity and environmental impact, studies have been conducted to assess the safety profile of tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate. These studies are essential for determining its suitability for commercial use and ensuring compliance with regulatory standards. Preliminary findings indicate that while the compound exhibits moderate toxicity in acute exposure scenarios, its long-term effects require further investigation.

The future prospects for tert-butyl N-(5-methyl-3-nitropyridin-2-yl)carbamate are promising, particularly in niche markets where its unique properties can be leveraged. Ongoing research is focused on enhancing its stability under various conditions and exploring novel applications in advanced materials and biotechnology. As technology continues to evolve, this compound is expected to play an increasingly important role in both academic research and industrial applications.